Cas no 1467059-87-5 (5-bromo-6-chloro-1H-Indole-3-carboxaldehyde)

• Product Name: 5-bromo-6-chloro-1H-Indole-3-carboxaldehyde
• CAS No: 1467059-87-5
• MF: C₉H₅BrClNO
• MW: 258.5
• MDL: MFCD27987751
• CID: 2114920
• PubChem ID: 86698566
• Update Time: 2025-11-06

5-bromo-6-chloro-1H-Indole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-chloro-1H-Indole-3-carboxaldehyde
• 5-bromo-6-chloro-1H-indole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde, 5-bromo-6-chloro-
• ISNMSGBNFQGRLG-UHFFFAOYSA-N
• SB15080
• CID 86698566
• EN300-3251864
• SY099482
• DA-37718
• Z1939441764
• MFCD27987751
• AS-43006
• CS-0050580
• SCHEMBL15300960
• AKOS027252141
• 1467059-87-5

• MDL： MFCD27987751
• Inchi： 1S/C9H5BrClNO/c10-7-1-6-5(4-13)3-12-9(6)2-8(7)11/h1-4,12H
• InChI Key： ISNMSGBNFQGRLG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(C=O)=CN2)Cl

Computed Properties

• Exact Mass: 256.92430g/mol
• Monoisotopic Mass: 256.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9
• XLogP3: 2.8

Experimental Properties

• Density: 1.824±0.06 g/cm3(Predicted)
• Boiling Point: 432.8±40.0 °C(Predicted)
• pka: 13?+-.0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles